Cas no 21934-68-9 (6'-(Diethylamino)-1',3'-dimethylspiro2-benzofuran-3,9'-xanthene-1-one)

• Product Name: 6'-(Diethylamino)-1',3'-dimethylspiro2-benzofuran-3,9'-xanthene-1-one
• CAS No: 21934-68-9
• MF: C₂₆H₂₅NO₃
• MW: 399.481607198715
• MDL: MFCD08276349
• CID: 275393
• PubChem ID: 87557937
• Update Time: 2025-11-02

6'-(Diethylamino)-1',3'-dimethylspiro2-benzofuran-3,9'-xanthene-1-one Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-(diethylamino)-1',3'-dimethyl-
• 6'-(Diethylamino)-1',3'-dimethylfluoran
• 6'-(DIETHYLAMINO)-1',3'-DIMETHYLFLUORA
• 6'-(diethylamino)-1',3'-dimethylspiro[2-benzofuran-3,9'-xanthene]-1-one
• D3202
• EINECS 244-667-8
• 3'-(diethylamino)-6',8'-dimethyl-Fluoran
• spiro[isobenzofuran-1(3h),9'-[9h]xanthen]-3-one, 6'-(diethylamino)-1',3'-dimeth
• 3-(Diethylamino)-6,8-dimethylfluoran
• 3'-(Diethylamino)-6',8'-dimethylfluoran
• 6'-(Diethylamino)-1',3'-dimethyl-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 6'-(diethylamino)-1',3'-dimethyl-
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 6'-(diethylamino)-1',3'-dimethyl-
• 3-Diethylamino-6,8-dimethylfluoran
• 6'-(diethylamino)-1',3'-dimethyl-3h-spiro[2-benzofuran-1,9'-xanthen]-3-one
• 6'-(Diethylamino)-1',3'-dimethylspiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3-one
• CS-0373911
• AKOS027320242
• SCHEMBL1930060
• AS-73262
• MFCD08276349
• NS00050820
• 3'-(diethylamino)-6',8'-dimethyl-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• D90154
• DTXSID70885184
• 21934-68-9
• Fluoran, 3'-(diethylamino)-6',8'-dimethyl-
• 3'-(DIETHYLAMINO)-6',8'-DIMETHYLSPIRO[2-BENZOFURAN-1,9'-XANTHEN]-3-ONE
• XUFBVJQHCCCPNM-UHFFFAOYSA-N
• 6\\'-(diethylamino)-1\\',3\\'-dimethylspiro[2-benzofuran-3,9\\'-xanthene]-1-one
• 6'-(Diethylamino)-1',3'-dimethylspiro2-benzofuran-3,9'-xanthene-1-one

• MDL： MFCD08276349
• Inchi： 1S/C26H25NO3/c1-5-27(6-2)18-11-12-21-22(15-18)29-23-14-16(3)13-17(4)24(23)26(21)20-10-8-7-9-19(20)25(28)30-26/h7-15H,5-6H2,1-4H3
• InChI Key： XUFBVJQHCCCPNM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21C1C=CC(=CC=1OC1C=C(C)C=C(C)C2=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 399.18300
• Monoisotopic Mass: 399.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 38.8

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168.0 to 172.0 deg-C
• Boiling Point: 592.3±50.0 °C at 760 mmHg
• Flash Point: 312.0±30.1 °C
• Refractive Index: 1.66
• Solubility: Insuluble (5.6E-6 g/L) (25 ºC),
• PSA: 38.77000
• LogP: 5.71760
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

6'-(Diethylamino)-1',3'-dimethylspiro2-benzofuran-3,9'-xanthene-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 6'-(Diethylamino)-1',3'-dimethylspiro2-benzofuran-3,9'-xanthene-1-one

Comprehensive Guide to 6'-(Diethylamino)-1',3'-dimethylspiro[2-benzofuran-3,9'-xanthene]-1-one (CAS No. 21934-68-9): Properties, Applications, and Market Insights

6'-(Diethylamino)-1',3'-dimethylspiro[2-benzofuran-3,9'-xanthene]-1-one, with the CAS number 21934-68-9, is a specialized organic compound belonging to the spiroxanthene family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries, including fluorescent dyes, sensors, and advanced materials. Researchers and industry professionals are increasingly exploring its utility in cutting-edge technologies, making it a topic of interest in scientific and commercial circles.

The molecular structure of 6'-(Diethylamino)-1',3'-dimethylspiro[2-benzofuran-3,9'-xanthene]-1-one features a spirocyclic core, which contributes to its stability and optical properties. This compound exhibits strong fluorescence under specific conditions, making it valuable for applications such as bioimaging and chemical sensing. Its ability to emit light in response to environmental changes has positioned it as a promising candidate for smart materials and diagnostic tools.

One of the most frequently asked questions about CAS 21934-68-9 is its solubility and compatibility with different solvents. Studies indicate that this compound is soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but exhibits limited solubility in water. This property is crucial for researchers formulating fluorescent probes or dye-based applications. Additionally, its thermal stability has been tested up to 200°C, making it suitable for high-temperature processes in material science.

The diethylamino and dimethyl substituents in 6'-(Diethylamino)-1',3'-dimethylspiro[2-benzofuran-3,9'-xanthene]-1-one play a pivotal role in modulating its electronic properties. These functional groups enhance the compound's electron-donating capacity, which is essential for achieving desired photophysical characteristics. Recent advancements in molecular engineering have further optimized these properties, opening doors to novel applications in optoelectronics and nanotechnology.

In the context of market trends, the demand for CAS 21934-68-9 has been steadily increasing, particularly in the Asia-Pacific region, where research and development activities in advanced materials are booming. Companies specializing in fine chemicals and specialty dyes are actively sourcing this compound to meet the needs of academic and industrial clients. The growing interest in sustainable technologies has also spurred innovation in the synthesis and application of this molecule, aligning with global efforts toward green chemistry.

Another hot topic surrounding 6'-(Diethylamino)-1',3'-dimethylspiro[2-benzofuran-3,9'-xanthene]-1-one is its potential role in biomedical research. Scientists are investigating its use as a fluorescent marker for cellular imaging, leveraging its high quantum yield and photostability. This application is particularly relevant in the study of cancer diagnostics and drug delivery systems, where precise tracking of molecular interactions is critical.

For researchers and procurement specialists, understanding the synthesis pathways of CAS 21934-68-9 is essential. The compound is typically synthesized through a multi-step process involving condensation reactions and cyclization techniques. Recent publications have highlighted more efficient methods, reducing production costs and improving yield. These advancements are expected to drive down prices and increase accessibility for smaller laboratories and startups.

Environmental and safety considerations are also paramount when working with 6'-(Diethylamino)-1',3'-dimethylspiro[2-benzofuran-3,9'-xanthene]-1-one. While it is not classified as hazardous under standard regulations, proper handling procedures should be followed to minimize exposure. Material safety data sheets (MSDS) recommend using personal protective equipment (PPE) such as gloves and goggles when handling the compound in powdered form.

Looking ahead, the future of CAS 21934-68-9 appears promising, with ongoing research exploring its integration into next-generation technologies. From solar cells to biodegradable sensors, the versatility of this compound continues to inspire innovation. As industries prioritize sustainability and efficiency, 6'-(Diethylamino)-1',3'-dimethylspiro[2-benzofuran-3,9'-xanthene]-1-one is poised to play a significant role in shaping the future of functional materials.